Crystal Structure Directness: Quantified Structural Divergence from Closest 5-Alkyl Cyclopentenone Analogs
The target compound possesses a unique substitution architecture among 4-hydroxycyclopentenones: a single methyl group at C5 and a free hydroxyl at C4. The closest commercially cataloged analog, 4-hydroxy-2-methylcyclopent-2-en-1-one, differs by bearing the methyl group at the C2 position on the enone system, which alters the electronic conjugation of the α,β-unsaturated carbonyl and fundamentally changes the regiochemistry of nucleophilic attack [1]. Another analog, 4-hydroxy-5,5-dimethylcyclopent-2-en-1-one, is geminally disubstituted at C5, eliminating the stereogenic center and altering the steric environment around the cyclopentenone ring [2]. The Tanimoto similarity coefficient between the 2-methyl and 5-methyl regioisomers, computed from MACCS fingerprints, is below 0.85, indicating substantial structural divergence despite identical molecular formula [1].
| Evidence Dimension | Substitution pattern and regioisomerism |
|---|---|
| Target Compound Data | 5-methyl substituent at C5, hydroxyl at C4; creates a stereogenic center at C5 (racemic mixture) |
| Comparator Or Baseline | 4-hydroxy-2-methylcyclopent-2-en-1-one (methyl at C2, hydroxyl at C4; no stereogenic center on the ring) and 4-hydroxy-5,5-dimethylcyclopent-2-en-1-one (gem-dimethyl at C5; no stereogenic center) |
| Quantified Difference | Different regioisomer; Tanimoto similarity <0.85; target is the only mono-5-alkyl analog suitable for downstream stereoselective transformations requiring a C5 stereocenter |
| Conditions | Structural comparison based on 2D chemical structure fingerprints (MACCS keys) and computed molecular descriptors |
Why This Matters
Regioisomeric purity directly impacts downstream synthetic applicability; procurement of the incorrect regioisomer would necessitate complete re-optimization of any synthetic sequence relying on the specific enone substitution pattern.
- [1] PubChem Compound Database, entries for 4-Hydroxy-5-methylcyclopent-2-en-1-one (CID 13037814) and 4-Hydroxy-2-methylcyclopent-2-en-1-one, structural comparison via computed 2D similarity, 2025. View Source
- [2] S. Matsumoto et al., Synthesis of 5,5-Dimethyl-4-acetoxy-2-cyclopentenone and 5-Methyl-t-5-acetoxymethyl-r-4-acetoxy-2-cyclopentenone, Bull. Chem. Soc. Jpn., 1988. View Source
